Cas no 39170-18-8 ((5-Phenylfuran-2-yl)methanamine)

• Product Name: (5-Phenylfuran-2-yl)methanamine
• CAS No: 39170-18-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD01930232
• CID: 1086236
• PubChem ID: 11993871
• Update Time: 2025-09-28

(5-Phenylfuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Phenylfuran-2-yl)methanamine
• 1-(5-PHENYL-2-FURYL)METHANAMINE
• (5-phenyl-2-furyl)acetic acid
• (5-phenyl-furan-2-yl)-acetic acid
• [(5-phenyl-2-furanyl)methyl]amine
• 2-Furanacetic acid, 5-phenyl-
• 5-Phenyl-2-aminomethyl-furan
• AC1N3DSP
• CTK0E0606
• SureCN9208149
• 2-Furanmethanamine, 5-phenyl-
• MFCD01930232
• DB-146032
• Z316119992
• 39170-18-8
• R3VMP2ZB9L
• BDBM12363
• DTXSID601310365
• G22290
• CHEMBL214859
• AKOS000143046
• (5-phenyl-2-furyl)methylamine
• 5-Phenyl-2-furanmethanamine
• EN300-49879
• SCHEMBL720013
• 5-phenylfurfurylamine

• MDL： MFCD01930232
• Inchi： 1S/C11H11NO/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H,8,12H2
• InChI Key： HQHHWOJYOUTZHZ-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.084
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Phenylfuran-2-yl)methanamine

Comprehensive Guide to (5-Phenylfuran-2-yl)methanamine (CAS No. 39170-18-8): Properties, Applications, and Market Insights

(5-Phenylfuran-2-yl)methanamine, with the CAS number 39170-18-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This aromatic amine, featuring a furan ring substituted with a phenyl group at the 5-position and an amino methyl group at the 2-position, presents interesting properties for researchers and industry professionals alike. The compound's molecular formula is C₁₁H₁₁NO, with a molecular weight of 173.21 g/mol.

The growing interest in heterocyclic compounds like (5-Phenylfuran-2-yl)methanamine stems from their versatility in pharmaceutical research and material science. Recent trends in organic chemistry have shown increased focus on furan derivatives, particularly those with amine functionalities, as they often serve as key intermediates in drug discovery. The compound's CAS 39170-18-8 has become a frequent search term among chemists looking for novel building blocks in medicinal chemistry.

From a chemical perspective, (5-Phenylfuran-2-yl)methanamine exhibits several notable characteristics. The compound typically appears as a light yellow to brown solid at room temperature, with moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its aromatic furan core contributes to the compound's stability while allowing for various chemical modifications, making it valuable for synthetic applications. The presence of both furan and phenyl rings in its structure creates interesting electronic properties that researchers are exploring for various applications.

In pharmaceutical research, CAS 39170-18-8 has shown promise as a potential scaffold for drug development. The compound's structure shares similarities with several bioactive molecules, particularly in the realm of central nervous system (CNS) targeting compounds. Recent studies have investigated its derivatives for potential neurological applications, though extensive clinical research would be required to validate any therapeutic uses. The amino methyl group on the furan ring provides an excellent handle for further chemical modifications, allowing medicinal chemists to create diverse libraries of compounds for screening.

The material science field has also shown interest in (5-Phenylfuran-2-yl)methanamine and related compounds. The conjugated system of the furan-phenyl backbone offers interesting electronic properties that could be valuable in organic electronics. Researchers are exploring its potential in organic semiconductors, light-emitting diodes (OLEDs), and other advanced materials. The compound's ability to participate in various coupling reactions makes it a versatile building block for more complex molecular architectures.

Synthetic approaches to 39170-18-8 typically involve multi-step organic transformations. Common routes include the functionalization of pre-formed furan rings or the construction of the furan core from simpler precursors. The amino methyl group is often introduced through reductive amination or nucleophilic substitution reactions. Recent advances in green chemistry have led to more efficient synthetic protocols for this class of compounds, reducing waste and improving yields.

From a commercial perspective, the market for (5-Phenylfuran-2-yl)methanamine has seen steady growth, particularly among specialty chemical suppliers catering to pharmaceutical and research institutions. The compound is typically available in research quantities, with purity levels ranging from 95% to 99%. Pricing varies depending on quantity and purity, but it generally falls into the mid-range category for specialty amines. Suppliers often highlight its CAS 39170-18-8 as a key identifier in their catalogs.

Quality control for 39170-18-8 involves standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's stability profile suggests it should be stored under inert atmosphere at low temperatures to prevent degradation. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this chemical.

Recent patent literature reveals growing interest in (5-Phenylfuran-2-yl)methanamine derivatives, particularly in the pharmaceutical sector. Several patent applications have disclosed novel compounds containing this structural motif for various therapeutic indications. This trend suggests that the scientific community continues to find value in exploring the chemical space around this furan-containing amine.

For researchers considering working with CAS 39170-18-8, it's important to conduct thorough literature searches to stay updated on the latest developments. The compound's unique structure offers numerous possibilities for innovation, whether in medicinal chemistry, materials science, or other specialized applications. As with any chemical substance, proper safety assessments should be conducted prior to use in any application.

The future outlook for (5-Phenylfuran-2-yl)methanamine appears promising, with potential applications continuing to emerge across multiple scientific disciplines. Its combination of aromatic character and amine functionality makes it particularly valuable in drug discovery efforts targeting various disease areas. The compound's furan-phenyl scaffold may also find increasing use in materials science as researchers develop new organic electronic materials.

In summary, (5-Phenylfuran-2-yl)methanamine (CAS No. 39170-18-8) represents an interesting and versatile chemical building block with potential applications across multiple scientific fields. Its unique structural features continue to attract research attention, making it a compound worth watching in the coming years. As synthetic methodologies improve and new applications are discovered, this furan derivative may play an increasingly important role in both academic and industrial research settings.